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Introduction

Carpachromene, a natural flavonoid, has demonstrated significant potential in ameliorating
insulin resistance. This technical guide provides an in-depth overview of its mechanism of
action at the cellular level, focusing on its effects on key signaling pathways involved in glucose
metabolism. The information presented is primarily derived from studies conducted on insulin-
resistant human liver carcinoma (HepG2) cells.

Core Mechanism of Action

Carpachromene exerts its effects by modulating the insulin receptor (IR)/insulin receptor
substrate 1 (IRS1)/phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/glycogen
synthase kinase 3 (GSK3)/forkhead box protein O1 (FoxO1) signaling pathway.[1][2][3][4][5][6]
This modulation leads to enhanced glucose uptake and utilization, as well as increased
glycogen synthesis and reduced glucose production in liver cells.

Signaling Pathway

The interaction of carpachromene with the insulin signaling pathway is multifaceted. It initiates
a cascade of phosphorylation and dephosphorylation events that ultimately lead to the
observed metabolic changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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